Cas no 899997-17-2 (1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899997-17-2
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 5492415
• Update Time: 2025-10-18

1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-2-pentylpurino[8,7-b][1,3]oxazole-1,3-dione
• 1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C14H18N4O3/c1-4-5-6-7-17-12(19)10-11(16(3)14(17)20)15-13-18(10)8-9(2)21-13/h8H,4-7H2,1-3H3
• InChI Key： ATIBIHGAQYHZBH-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C([H])N2C1=NC1=C2C(N(C(N1C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Additional information on 1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

1,7-Dimethyl-3-Pentyl-1H,2H,3H,4H-1,3Oxazolo[3,2-g]Purine-2,4-Dione (CAS No. 899997-17-2): A Comprehensive Overview

1,7-Dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899997-17-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of purine derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic uses of this compound.

The chemical structure of 1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione is characterized by a fused heterocyclic system consisting of an oxazolo and purine ring. The presence of methyl and pentyl substituents at specific positions on the purine ring imparts unique physical and chemical properties to the molecule. These substituents play a crucial role in modulating the compound's biological activity and pharmacokinetic profile.

The synthesis of 1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of a suitable purine derivative with an appropriate oxazolone precursor. This reaction typically proceeds under mild conditions and yields the desired product in good yields. The choice of starting materials and reaction conditions can significantly influence the efficiency and purity of the final product.

In terms of biological activity, 1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has shown promising results in various in vitro and in vivo studies. Research has demonstrated that this compound possesses potent anti-inflammatory properties. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has been investigated for its anti-cancer properties. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound may have potential as a novel anti-cancer agent.

The pharmacokinetic profile of 1,7-dimethyl-3-pentyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has also been studied to evaluate its suitability for therapeutic use. Preliminary data indicate that it exhibits favorable absorption and distribution properties when administered orally or intravenously. The compound is metabolized primarily by hepatic enzymes and is eliminated from the body through renal excretion. These characteristics suggest that it may be suitable for chronic administration in clinical settings.

To further explore the therapeutic potential of 1,7-dimethyl-3-pentyl-1H，2H，3H，4H－1，3oxazolo[3，2－g]purine－2，4－dione, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various diseases such as chronic inflammation and cancer. Early results from these trials have been encouraging and have provided valuable insights into the optimal dosing regimens and potential side effects.

In conclusion, 1，7－dimethyl－3－pentyl－1H，2H，3H，4H－1，3oxazolo[3，2－g]purine－2，4－dione (CAS No． 899997－17－2) is a promising compound with a wide range of potential therapeutic applications． Its unique chemical structure and biological activities make it an attractive candidate for further research and development． As more studies are conducted，it is likely that this compound will play an increasingly important role in the treatment of various diseases．